4-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}-2-methylpyrimidine

• IUPAC Name: 3-cyclopropyl-6-[[1-(2-methylpyrimidin-4-yl)pyrrolidin-3-yl]methoxy]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C18H21N7O/c1-12-19-8-6-15(20-12)24-9-7-13(10-24)11-26-17-5-4-16-21-22-18(14-2-3-14)25(16)23-17/h4-6,8,13-14H,2-3,7,9-11H2,1H3
• InChI Key: WHPSCDYMEPRQFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)N2CCC(C2)COC3=NN4C(=NN=C4C5CC5)C=C3
• Molecular Formula: C18H21N7O
• Molecular Weight: 351.4 g/mol

Description

The compound “4-{3-[({3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)methyl]pyrrolidin-1-yl}-2-methylpyrimidine” is a complex organic molecule that falls under the class of nitrogen-containing heterocycles. These types of compounds are widely found in natural products, synthetic drugs, and functional materials, and form the basic backbone of many physiologically active compounds and drugs.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been found to inhibit various enzymes, including carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . These enzymes play crucial roles in various biological processes, including metabolism, neural signaling, and hormone regulation.

Mode of Action

Similar compounds have been found to interact with their targets through hydrogen bond accepting and donating characteristics . This allows them to form specific interactions with different target receptors, influencing the activity of these targets and leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been found to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and antitubercular effects . These effects suggest that these compounds may influence a variety of biochemical pathways, leading to downstream effects on cell growth, immune response, pain perception, oxidative stress, viral replication, and bacterial growth .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds . These studies can provide insights into the compound’s bioavailability, which is crucial for its effectiveness as a therapeutic agent.

Result of Action

Given the diverse pharmacological activities of similar compounds, it can be inferred that this compound may have a wide range of effects at the molecular and cellular levels . These effects could include alterations in cell growth, immune response, pain perception, oxidative stress, viral replication, and bacterial growth .